Cas no 6662-56-2 (4-methyl-1-phenyl-1-pentyn-3-ol)

• Product Name: 4-methyl-1-phenyl-1-pentyn-3-ol
• CAS No: 6662-56-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 863323
• PubChem ID: 138800
• Update Time: 2025-04-19

4-methyl-1-phenyl-1-pentyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-phenyl-1-pentyn-3-ol
• 6662-56-2
• 4-methyl-1-phenylpent-1-yn-3-ol
• 1-PHENYL-4-METHYL-1-PENTYN-3-OL
• 1-PHENYL-4-METHYL-1-PENTYN-3-OL, 97%
• AKOS016031559
• 5923-02-4
• DTXSID20985209
• SCHEMBL617501
• MFCD00041678

• Inchi： 1S/C12H14O/c1-10(2)12(13)9-8-11-6-4-3-5-7-11/h3-7,10,12-13H,1-2H3
• InChI Key： KRXFLLINIVIGNG-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23